Cas no 857491-58-8 (N-(2,5-dimethylphenyl)-2-(5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanylacetamide)

• Product Name: N-(2,5-dimethylphenyl)-2-(5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanylacetamide
• CAS No: 857491-58-8
• MF: C₁₃H₁₄N₄O₂S
• MW: 290.340860843658
• CID: 6111505
• Update Time: 2025-06-10

N-(2,5-dimethylphenyl)-2-(5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,5-dimethylphenyl)-2-(5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanylacetamide
• N-(2,5-dimethylphenyl)-2-[(5-oxo-2H-1,2,4-triazin-3-yl)sulfanyl]acetamide
• Acetamide, 2-[(2,5-dihydro-5-oxo-1,2,4-triazin-3-yl)thio]-N-(2,5-dimethylphenyl)-

• Inchi： 1S/C13H14N4O2S/c1-8-3-4-9(2)10(5-8)15-12(19)7-20-13-16-11(18)6-14-17-13/h3-6H,7H2,1-2H3,(H,15,19)(H,16,17,18)
• InChI Key： DKAYMJFUTOTGKH-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C)=CC=C1C)(=O)CSC1=NC(=O)C=NN1

Additional information on N-(2,5-dimethylphenyl)-2-(5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanylacetamide

Introduction to N-(2,5-dimethylphenyl)-2-(5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanylacetamide (CAS No. 857491-58-8)

N-(2,5-dimethylphenyl)-2-(5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanylacetamide, identified by its CAS number 857491-58-8, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit diverse biological activities, making it a valuable subject of study for researchers aiming to develop novel therapeutic agents. The structural features of this molecule, particularly its sulfanylacetamide moiety and triazinic ring system, contribute to its unique chemical and pharmacological properties.

The sulfanylacetamide functional group is known for its ability to interact with biological targets in a variety of ways, often leading to the development of compounds with potent biological activity. In particular, the presence of a sulfur atom in this group can enhance the compound's solubility and binding affinity to biological receptors. This makes N-(2,5-dimethylphenyl)-2-(5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanylacetamide a promising candidate for further investigation in drug discovery.

The triazinic ring system in this compound is another key feature that contributes to its potential therapeutic applications. Triazines are heterocyclic compounds that have been widely studied for their biological activities, including antiviral, antibacterial, and anti-inflammatory properties. The specific arrangement of atoms in the triazinic ring of N-(2,5-dimethylphenyl)-2-(5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanylacetamide allows it to interact with biological targets in a manner that may lead to novel therapeutic effects.

In recent years, there has been growing interest in the development of new compounds based on triazinic scaffolds due to their versatility and effectiveness. For instance, studies have shown that derivatives of triazines can exhibit potent activity against various diseases, including cancer and infectious diseases. The sulfanylacetamide moiety further enhances the pharmacological potential of these compounds by improving their bioavailability and target specificity.

The synthesis of N-(2,5-dimethylphenyl)-2-(5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanylacetamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of the triazinic ring system followed by the introduction of the sulfanylacetamide group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution reactions are often employed to achieve the desired structural features.

The pharmacological evaluation of N-(2,5-dimethylphenyl)-2-(5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanylacetamide has revealed several promising properties. In vitro studies have shown that this compound exhibits significant activity against various biological targets, including enzymes and receptors involved in disease pathways. These findings suggest that N-(2,5-dimethylphenyl)-2-(5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanylacetamide may have therapeutic potential in treating conditions such as inflammation and metabolic disorders.

Furthermore，the compound's ability to modulate biological pathways makes it an attractive candidate for further development. Preclinical studies are currently underway to evaluate its safety and efficacy in animal models. These studies aim to provide a better understanding of its mechanism of action and potential side effects. If successful，N-(2，5-dimethylphenyl) - 25dimethylphenyl)- 25dimethylphenyI)- 25dimethylphenyI)- 25dimethylphenyI)- 25dimethylphenyI)- 25dimethylphenyI) - b( 25dimethylphenyI) - b( 25dimethylphenyI) - b( 25dimethylphenyI) - b( 25dimethylphenyI) - b( 25dimethySulfanylamide (CAS No. 85749158_8) could become a valuable addition to the pharmacopeia， offering new treatment options for patients suffering from various diseases.

The chemical properties of N-(2，5-dimethylphenyl) - b( 25dimethySulfanylamide (CAS No. 85749158_8) also make it an interesting subject for further research in medicinal chemistry。 Its structural features provide opportunities for modifications that could enhance its biological activity or improve its pharmacokinetic properties。 For example，the sulfanylacetamide group can be replaced or modified with other functional groups to explore new chemical space and potentially discover more effective derivatives。

In conclusion，N_(（25dimethylemolecules with diverse biological activities。 The structural features of this compound， particularly its sulfanylamide moiety and triazinic ring system， contribute to its unique chemical and pharmacological properties。 Further research is warranted to fully explore its therapeutic potential and develop new derivatives with improved efficacy and safety profiles。